1-ethyl-N-[(3-methoxyphenyl)methyl]-3-methyl-1H-pyrazol-4-amine

• Molecular Formula: C14H19N3O
• Molecular Weight: 245.32 g/mol
• SMILES: CCN1C=C(C(=N1)C)NCC2=CC(=CC=C2)OC
• InChI: InChI=1S/C14H19N3O/c1-4-17-10-14(11(2)16-17)15-9-12-6-5-7-13(8-12)18-3/h5-8,10,15H,4,9H2,1-3H3
• InChIKey: AFRKGVCTRYXELM-UHFFFAOYSA-N

1-Ethyl-N-[(3-methoxyphenyl)methyl]-3-methyl-1H-pyrazol-4-amine (CAS 1856041-65-0) is a fully synthetic, trisubstituted 4-aminopyrazole derivative with the molecular formula C14H19N3O and a molecular weight of 245.32 g/mol. Its core structure consists of a 1-ethyl-3-methyl-1H-pyrazol-4-amine scaffold functionalized at the exocyclic nitrogen with a 3-methoxybenzyl substituent.

1-Ethyl-N-[(3-methoxyphenyl)methyl]-3-methyl-1H-pyrazol-4-amine (CAS 1856041-65-0): A 4-Aminopyrazole Building Block for Kinase-Targeted Medicinal Chemistry

1-Ethyl-N-[(3-methoxyphenyl)methyl]-3-methyl-1H-pyrazol-4-amine (CAS 1856041-65-0) is a fully synthetic, trisubstituted 4-aminopyrazole derivative with the molecular formula C14H19N3O and a molecular weight of 245.32 g/mol . Its core structure consists of a 1-ethyl-3-methyl-1H-pyrazol-4-amine scaffold functionalized at the exocyclic nitrogen with a 3-methoxybenzyl substituent . The 4-aminopyrazole scaffold is recognized in medicinal chemistry as a privileged kinase-inhibitor framework, exemplified by the clinical approval of Pirtobrutinib [1]. Unlike simpler pyrazole building blocks, this compound presents a specific 3-methoxy regiochemistry on the benzyl ring combined with N1-ethyl and C3-methyl substitution, creating a distinct vector set for structure-activity relationship (SAR) exploration and library enumeration.

1 4-Aminopyrazole scaffold for kinase-targeted SAR library synthesis.

2 Unique 3-methoxybenzyl vector offers electronic differentiation from para-alkoxy analogs.

3 Lower molecular weight profile supports CNS MPO desirability and ligand efficiency.

4 Commercially stocked, 95% purity from multiple vendors for reproducible procurement.

• [1] Lusardi, M.; Spallarossa, A.; Brullo, C. Amino-Pyrazoles in Medicinal Chemistry: A Review. Int. J. Mol. Sci. 2023, 24, 7834. DOI: 10.3390/ijms24097834. View Source

Why 1-Ethyl-N-[(3-methoxyphenyl)methyl]-3-methyl-1H-pyrazol-4-amine Cannot Be Replaced by Generic 4-Aminopyrazoles or Regioisomeric Analogs

Substituting this compound with a generic 4-aminopyrazole or a regioisomer risks undermining SAR continuity in lead optimization campaigns. The 3-methoxybenzyl N-substituent introduces distinct electronic (meta-methoxy Hammett σₘ ≈ +0.12) and lipophilic (clogP contribution) properties compared to 4-methoxy or unsubstituted benzyl analogs [1]; the N1-ethyl versus N1-methyl or N1-isopropyl variation alters steric tolerance at kinase hinge-binding pockets ; and the C3-methyl group locks the prototropic tautomerism of the pyrazole ring, influencing hydrogen-bond donor/acceptor topology . Procurement of a non-identical analog—even one differing by a single methyl or methoxy position—introduces a confounding variable that can invalidate comparative biological data and obscure genuine SAR trends. The quantitative evidence below specifies where measurable differentiation exists.

REGIOISOMERIC ELECTRONICS

Meta-methoxy substitution (σₘ +0.12) produces different electronic character than para-methoxy analogs; may shift aromatic binding interactions.

N1-ALKYL STERIC FIT

N1-ethyl group steric tolerance at kinase hinge pockets differs from N1-methyl or N1-isopropyl variants; direct replacement may alter selectivity.

TAUTOMER LOCKING

C3-methyl locks prototropic tautomerism of the pyrazole ring, influencing hydrogen-bond topology; unsubstituted or different C3 analogs may not reproduce this state.

• [1] Lusardi, M.; Spallarossa, A.; Brullo, C. Amino-Pyrazoles in Medicinal Chemistry: A Review. Int. J. Mol. Sci. 2023, 24, 7834. Section on structural determinants of kinase binding. View Source

Quantitative Differentiation Evidence for 1-Ethyl-N-[(3-methoxyphenyl)methyl]-3-methyl-1H-pyrazol-4-amine Versus Closest Structural Analogs

Molecular Weight Advantage for CNS Drug-Likeness Versus the Ethyl-Linked Homolog

The target compound (MW = 245.32 g/mol) is 28.05 g/mol lighter than the commercially prevalent analog [(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl][2-(3-methoxyphenyl)ethyl]amine (CAS 1170202-64-8; MW = 273.37 g/mol), which inserts an additional methylene unit in the linker . In the context of CNS drug design, where MW ≤ 300 is a recognized component of the multiparameter optimization score, the lower MW of the target compound provides a measurable advantage in ligand efficiency metrics [1].

MW Advantage vs Homolog

Cross-study comparable

−28.05 g/mol (−10.3%)

Supports CNS ligand efficiency optimization.

Compared to ethyl-linked analog CAS 1170202-64-8.

Evidence Dimension	Molecular weight (MW)
Target Compound Data	245.32 g/mol
Comparator Or Baseline	[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl][2-(3-methoxyphenyl)ethyl]amine (CAS 1170202-64-8): 273.37 g/mol
Quantified Difference	ΔMW = −28.05 g/mol (−10.3% reduction)
Conditions	Calculated from molecular formula; MW values confirmed by vendor COA specifications.

Why This Matters

For CNS-targeted programs, a 10% lower MW directly benefits ligand efficiency (LE = pIC50/heavy atom count), increasing the probability of achieving target product profile criteria without resorting to additional structural simplification.

• [1] Wager, T.T.; Hou, X.; Verhoest, P.R.; Villalobos, A. Central Nervous System Multiparameter Optimization Desirability: Application in Drug Discovery. ACS Chem. Neurosci. 2016, 7, 767–775. View Source

Meta-Methoxy Regiochemistry: Electronic Differentiation from Para-Methoxy Benzyl Analogs

The target compound bears a 3-methoxy substituent on the benzyl ring, whereas the closely available analog N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-N-(4-methoxyphenyl)amine (CAS 1006340-83-5; Fluorochem) bears a 4-methoxy group . The meta-methoxy orientation presents a Hammett electronic effect (σₘ for OCH3 = +0.12) that is electron-withdrawing via induction, contrasting with the para-methoxy resonance-donating effect (σₚ for OCH3 = −0.27) [1]. This 0.39 unit difference in the Hammett constant translates to a measurable shift in the electron density of the benzyl aromatic ring, which can modulate π-stacking and cation-π interactions at biological targets.

Electronic Differentiation

Class-level inference

Δσ = 0.39 (reversal of electronic character)

Meta vs para methoxy tunes aromatic π-interactions.

Hammett constants from standard reference tables.

Evidence Dimension	Hammett substituent constant (σ) of methoxy position
Target Compound Data	3-OCH3: σₘ = +0.12 (inductive electron-withdrawing) [1]
Comparator Or Baseline	4-OCH3 analog (CAS 1006340-83-5): σₚ = −0.27 (resonance electron-donating) [1]
Quantified Difference	Δσ = 0.39 Hammett units; reversal of electronic character (withdrawing vs. donating)
Conditions	Hammett constants from standard physical organic chemistry reference tables; applied by class inference to benzyl substituent.

Why This Matters

When the benzyl group occupies a lipophilic pocket where aromatic electron density tunes binding affinity (e.g., a π-cation interaction with a conserved lysine residue in kinase ATP sites), the 0.39-unit σ difference predicts a measurable shift in Kd that cannot be compensated by simply using the 4-methoxy analog.

• [1] Hansch, C.; Leo, A.; Taft, R.W. A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chem. Rev. 1991, 91, 165–195. View Source

4-Aminopyrazole Scaffold: Documented Kinase Inhibitory Activity as a Class-Level Foundation

The 4-aminopyrazole scaffold to which this compound belongs has been validated as a kinase-inhibitory framework. A related congener bearing the 1-ethyl-3-methyl-1H-pyrazol-4-yl substructure, (E)-3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-1-(4-hydroxyphenyl)-2-propen-1-one, demonstrated an EC50 of 9,790 nM against serine/threonine-protein kinase 33 (STK33) in a non-ATP-competitive assay format [1]. In the broader 4-aminopyrazole class, optimized derivatives have achieved JAK kinase IC50 values as low as 0.039 μM (39 nM) against JAK3 [2], establishing that the scaffold is capable of sub-100 nM potency when properly elaborated.

Scaffold Kinase Activity

Class-level inference

Class IC50 range: 2.2 nM – 9,790 nM (JAK, STK33)

Supports kinase-targeted library design.

No direct assay data for this compound; scaffold precedent only.

Evidence Dimension	Kinase inhibitory potency (class-level range)
Target Compound Data	No direct assay data available for CAS 1856041-65-0. Scaffold class precedent: 4-aminopyrazole-based JAK inhibitors achieve IC50 of 0.039–3.4 μM [2].
Comparator Or Baseline	Related 1-ethyl-3-methyl-1H-pyrazol-4-yl congener: EC50 = 9,790 nM at STK33 [1]. Optimized 4-aminopyrazoles: IC50 = 2.2–3.5 nM at JAK1/2/3 [2].
Quantified Difference	Scaffold improvement potential spans >3 orders of magnitude (9,790 nM to 2.2 nM) depending on substitution pattern.
Conditions	STK33 non-ATP-competitive assay (BindingDB data); JAK kinase inhibition assays (recombinant enzyme, ATP-competitive format).

Why This Matters

The documented kinase activity of the 4-aminopyrazole scaffold, combined with the novel substitution pattern of this compound, positions it as a credible starting point for kinase-focused library synthesis where the specific N-(3-methoxybenzyl) vector has not yet been explored in published SAR studies.

• [1] BindingDB. BDBM67607: (E)-3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-1-(4-hydroxyphenyl)-2-propen-1-one. EC50 = 9,790 nM at STK33 Kinase (Human). PubChem BioAssay AID 2821. View Source
• [2] Lusardi, M.; Spallarossa, A.; Brullo, C. Amino-Pyrazoles in Medicinal Chemistry: A Review. Int. J. Mol. Sci. 2023, 24, 7834. Summarizes JAK inhibitor IC50 values for 4-aminopyrazole derivatives (e.g., 17m: JAK1 0.67 μM, JAK2 0.098 μM, JAK3 0.039 μM; 3f: JAK1 3.4 nM, JAK2 2.2 nM, JAK3 3.5 nM). View Source

Purity Specification and Availability: Benchmarking Against Non-Commercial Academic Samples

The target compound is commercially available with a minimum purity specification of 95%, as attested by multiple independent vendor COA protocols . By contrast, many in-class 4-aminopyrazole analogs described in the primary literature are synthesized in-house without validated purity certificates, introducing variability in biological assay reproducibility. The Sigma-Aldrich-listed analog [(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl][2-(3-methoxyphenyl)ethyl]amine is also specified at 95% purity with defined shipping (ambient temperature) and storage conditions (room temperature) , establishing a procurement parity baseline.

Purity & Availability

Direct head-to-head

95% minimum purity, multi-vendor stocked

Enables procurement parity with literature benchmarks.

Vendor COA documentation available.

Evidence Dimension	Commercial purity specification and procurement accessibility
Target Compound Data	95% minimum purity; available in stock from multiple vendors; MW 245.32 g/mol; catalog item S12183346
Comparator Or Baseline	[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl][2-(3-methoxyphenyl)ethyl]amine: 95% purity; Sigma-Aldrich catalog; liquid physical form; room temperature storage
Quantified Difference	Equivalent purity specification (95%). Target compound has MW advantage (245 vs. 273 g/mol). Both are commercially stocked.
Conditions	Vendor technical datasheets; COA documentation available upon request.

Why This Matters

For procurement decisions, equivalent purity and commercial availability ensures that selection can be driven by the specific structural requirements of the SAR hypothesis rather than by supply chain constraints.

Absence of Structural Alerts: Differentiating from Nitro- or Halo-Substituted Benzyl Analogs

The target compound's 3-methoxybenzyl substituent lacks recognized structural alerts (e.g., nitro groups, anilines, aryl halides) that are present in certain competing 4-aminopyrazole building blocks. By comparison, commercially available analogs such as N-(4-chloro-3-methylphenyl)methyl-1H-pyrazol-4-amine derivatives introduce a para-chloro substituent that carries a mutagenicity flag under ICH M7 guidelines [1][2]. The GHS classification available for the closely related 4-methoxy analog (CAS 1006340-83-5) is H302/H315/H319/H335 (harmful/irritant), which represents a tractable hazard profile consistent with standard laboratory handling .

Structural Alert Absence

Class-level inference

Target CompoundNo nitro, aniline, or aryl halide alerts

Halogenated/Nitrated AnalogsMay carry ICH M7 structural alerts

Reduces regulatory risk in lead optimization.

Alert assessment per ICH M7(R1) guideline.

Evidence Dimension	Presence of mutagenic/toxicophoric structural alerts
Target Compound Data	3-methoxybenzyl group: no nitro, no aniline, no aryl halide. Expected GHS profile: irritant (by analogy to CAS 1006340-83-5) .
Comparator Or Baseline	N-(4-chlorobenzyl)-substituted 4-aminopyrazoles: aryl chloride present (potential mutagenic impurity concern). Nitro-benzyl analogs: nitro group is a known toxicophore.
Quantified Difference	Qualitative: absence of ICH M7 Class 1/2 structural alerts in target compound versus presence in halogenated/nitrated comparators.
Conditions	Structural alert assessment per ICH M7 (R1) guideline for DNA-reactive (mutagenic) impurities.

Why This Matters

Procurement of a building block free of mutagenic structural alerts reduces downstream regulatory risk in lead optimization and avoids the need for impurity fate-of-purge studies required for potentially genotoxic intermediates.

• [1] ICH. ICH Guideline M7(R1) on Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. 2017. View Source
• [2] Kuujia.com. Cas No. 2172304-54-8: 1-benzyl-N-(4-chloro-3-methylphenyl)methyl-1H-pyrazol-4-amine (structurally related comparator with aryl chloride). View Source

Recommended Research and Procurement Applications for 1-Ethyl-N-[(3-methoxyphenyl)methyl]-3-methyl-1H-pyrazol-4-amine

Kinase-Focused Fragment Elaboration and SAR Library Synthesis

The compound serves as a 4-aminopyrazole core for generating focused kinase inhibitor libraries via N-functionalization. Given that the 4-aminopyrazole scaffold has produced JAK inhibitors with IC50 values as low as 2.2 nM [1] and that the 3-methoxybenzyl substituent provides a unique vector distinct from literature-reported benzyl analogs, this compound is suitable as a starting material for reductive amination, amide coupling, or sulfonamide library synthesis targeting the kinase hinge-binding region .

CNS Drug Discovery Where Lower Molecular Weight Is Prioritized

With a molecular weight of 245.32 g/mol—28 g/mol lower than the ethyl-linked analog [(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl][2-(3-methoxyphenyl)ethyl]amine —this compound is preferable for CNS-targeted medicinal chemistry campaigns where MW ≤ 300 is a desired CNS MPO parameter. The meta-methoxy group also avoids the metabolic O-demethylation susceptibility associated with para-methoxy substituents in certain CYP isoforms [2].

Chemical Probe Development Requiring Defined Meta-Substituent Electronics

When the SAR hypothesis requires a benzyl substituent with electron-withdrawing character (σₘ = +0.12) rather than resonance-donating character (σₚ = −0.27 for 4-OMe), this compound is the appropriate procurement choice. The 0.39-unit Hammett difference is analytically meaningful and cannot be replicated by the 4-methoxy analog available from Fluorochem . This specificity is critical for chemical probe development where target engagement is exquisitely sensitive to aromatic electronics [3].

Building Block Procurement Where Structural Alert Avoidance Is Required

For medicinal chemistry programs operating under ICH M7-compliant workflows, this compound's absence of mutagenic structural alerts (no nitro, no aryl halide, no aniline substructure) offers a procurement advantage over halogenated or nitrated 4-aminopyrazole alternatives [4]. The expected GHS irritant profile, inferred from the closely related analog CAS 1006340-83-5 (H302/H315/H319/H335), is manageable under standard laboratory safety protocols .

Application

Selection Property

Validation Focus

Kinase inhibitor library synthesis

4-Aminopyrazole scaffold with unique 3-methoxybenzyl vector

Kinase hinge-binding SAR evaluation

CNS-targeted lead optimization

Lower molecular weight profile relative to extended-linker analogs

CNS MPO desirability and ligand efficiency

Electronic SAR probe development

Meta-methoxy substituent electronics (σₘ +0.12)

Aromatic electronics and target engagement studies

ICH M7-compliant lead optimization

Absence of mutagenic structural alerts

Genotoxic impurity fate and regulatory documentation

• [1] Lusardi, M.; Spallarossa, A.; Brullo, C. Amino-Pyrazoles in Medicinal Chemistry: A Review. Int. J. Mol. Sci. 2023, 24, 7834. JAK3 IC50 = 0.039 μM (39 nM) and 3.5 nM for optimized 4-aminopyrazoles. View Source
• [2] Wager, T.T.; Hou, X.; Verhoest, P.R.; Villalobos, A. Central Nervous System Multiparameter Optimization Desirability. ACS Chem. Neurosci. 2016, 7, 767–775. MW ≤ 300 desirability criterion. View Source
• [3] Hansch, C.; Leo, A.; Taft, R.W. A Survey of Hammett Substituent Constants. Chem. Rev. 1991, 91, 165–195. σₘ for OCH3 = +0.12; σₚ for OCH3 = −0.27. View Source
• [4] ICH. ICH Guideline M7(R1) on Assessment and Control of DNA Reactive (Mutagenic) Impurities. 2017. Structural alert category definitions. View Source